Cas no 1311279-93-2 (2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide)

• Product Name: 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide
• CAS No: 1311279-93-2
• MF: C₂₁H₁₇ClF₃N₃O
• MW: 419.827394247055
• MDL: MFCD19981323
• CID: 4693788
• Update Time: 2025-06-14

2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide
• 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethylpyridin-2-yl)phenyl]benzamide

• MDL： MFCD19981323
• Inchi： 1S/C21H17ClF3N3O/c1-28(2)19-12-13(21(23,24)25)11-18(26-19)15-8-4-6-10-17(15)27-20(29)14-7-3-5-9-16(14)22/h3-12H,1-2H3,(H,27,29)
• InChI Key： SFNPMZKHCHLBIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1=CC=CC=C1C1C=C(C(F)(F)F)C=C(N=1)N(C)C)=O

Computed Properties

• Exact Mass: 419.101
• Monoisotopic Mass: 419.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide

Comprehensive Overview of 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide (CAS No. 1311279-93-2)

The compound 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide (CAS No. 1311279-93-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a dimethylamino substituent, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

One of the key reasons for the rising interest in 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide is its role in the development of small-molecule inhibitors. The presence of the pyridine ring and benzamide moiety allows for targeted interactions with biological receptors, making it a candidate for modulating enzyme activity. Recent studies have explored its utility in addressing challenges related to drug resistance and selective toxicity, which are critical concerns in modern therapeutics.

In the context of agrochemical innovation, this compound's trifluoromethyl group enhances its lipophilicity, improving membrane permeability and bioavailability. This property is particularly valuable in designing next-generation pesticides and herbicides, where efficacy and environmental safety are paramount. The integration of computational chemistry and high-throughput screening has further accelerated its evaluation, aligning with the industry's shift toward sustainable chemistry.

The synthesis of 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide involves multi-step organic reactions, including cross-coupling and amidation techniques. Optimizing these processes is a focal point for chemists, as it impacts yield, purity, and scalability. Advances in catalytic methods and green solvents have been instrumental in reducing the environmental footprint of its production, addressing the global push for green chemistry.

From a commercial perspective, the demand for CAS No. 1311279-93-2 is driven by its versatility in custom synthesis and contract manufacturing. Pharmaceutical companies and research institutions seek high-purity batches to support preclinical and clinical studies. Quality control measures, such as HPLC and NMR analysis, ensure compliance with regulatory standards, which is a recurring topic in industry forums and scientific publications.

Looking ahead, the exploration of 2-Chloro-N-[2-(6-dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-benzamide is expected to expand into personalized medicine and precision agriculture. Its molecular framework offers opportunities for derivatization, enabling tailored solutions for specific biological targets. As the scientific community continues to unravel its potential, this compound remains a subject of cutting-edge research and innovation.